![molecular formula C8H7NO2S B1592557 2-(Methylsulfonyl)benzonitrile CAS No. 89942-56-3](/img/structure/B1592557.png)
2-(Methylsulfonyl)benzonitrile
Overview
Description
2-(Methylsulfonyl)benzonitrile is a chemical compound that belongs to the family of benzonitriles. It is also known by its chemical name, Mesulergine. Mesulergine is a potent antagonist of serotonin receptors and has been used in scientific research for its pharmacological properties.
Scientific Research Applications
Synthesis and Chemical Properties
- Practical Synthesis and Functionalization : 2-(Methylsulfonyl)benzonitrile has been utilized in the practical synthesis of various compounds. For instance, the synthesis of 4-fluoro-2-(methylthio)benzylamine and its corresponding sulfone and sulfonamide derivatives involves the use of 2-methylsulfonyl analogs (Perlow et al., 2007).
Pharmacological Research
- Multidrug-Resistant Selective Agents for Cancer : A methylsulfonyl derivative was found effective in inhibiting MDR1 gene expression and suppressing drug-resistant cancer cells. This suggests potential application in cancer treatment (Huang et al., 2015).
Environmental and Ecotoxicological Studies
- Herbicide Degradation and Environmental Impact : this compound derivatives like sulcotrione have been studied for their degradation products and environmental impact. These studies provide insights into the behavior of such compounds in environmental settings (Bonnet et al., 2008).
Chemical Reactions and Transformations
- Reactions with Pd(II) and Pt(II) Complexes : Research has explored the reactions of this compound with metal complexes, contributing to the understanding of its chemical behavior and potential applications in materials science (Cervantes et al., 1997).
Biomedical Applications
- Selective COX-2 Inhibition : Derivatives of this compound have been synthesized and studied as selective COX-2 inhibitors, indicating potential applications in the development of anti-inflammatory drugs (Tabatabai et al., 2012).
Industrial Applications
- Synthesis Technology Improvement : Studies on the synthesis technology of compounds related to this compound, such as 2-Nitro-4-methylsulfonylbenzoic Acid, help improve industrial production processes (Long-wang, 2013).
Mechanism of Action
Target of Action
It is known that benzylic compounds typically interact with various biological targets via free radical reactions, nucleophilic substitution, and oxidation .
Mode of Action
Benzylic compounds, in general, are known to undergo reactions at the benzylic position, which can be resonance stabilized . This suggests that 2-(Methylsulfonyl)benzonitrile may interact with its targets through similar mechanisms.
Biochemical Pathways
It is known that benzylic compounds can participate in various biochemical reactions, potentially affecting multiple pathways .
Pharmacokinetics
A related compound, pt2977, has been studied, and it was found that attenuating the rate of glucuronidation improved exposure and reduced variability in patients . This could potentially apply to this compound as well.
Result of Action
The reactions at the benzylic position, such as free radical reactions, nucleophilic substitution, and oxidation, can lead to various molecular and cellular changes .
Action Environment
It is generally known that factors such as temperature, ph, and the presence of other chemicals can influence the action of chemical compounds .
properties
IUPAC Name |
2-methylsulfonylbenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO2S/c1-12(10,11)8-5-3-2-4-7(8)6-9/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLNZDFDPYBTIHA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC=C1C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60625071 | |
Record name | 2-(Methanesulfonyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60625071 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
89942-56-3 | |
Record name | 2-(Methanesulfonyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60625071 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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